2-oxo-3-phenyl-2H-chromen-7-yl propanoate
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Description
2-oxo-3-phenyl-2H-chromen-7-yl propanoate is a useful research compound. Its molecular formula is C18H14O4 and its molecular weight is 294.306. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactivity
One study describes the synthesis of derivatives through reactions with S-methylisothiosemicarbazide hydroiodide, forming compounds with potential for further chemical exploration (Vetyugova et al., 2018). Another research focused on synthesizing novel crown ethers from ethyl 3-oxo-2-phenylpropanoate, demonstrating applications in the study of cation association constants (Bulut & Erk, 2001).
Material Science and Sensor Applications
A highly sensitive probe based on a derivative was developed for the detection of Cr3+ ions, showcasing the utility in environmental monitoring and potentially in living cells (Mani et al., 2018). This exemplifies the compound's application in creating chemical sensors for metal ion detection.
Catalysis and Organic Synthesis
A study highlighted the use of potassium phthalimide-N-oxyl as a novel organocatalyst for synthesizing diverse 2-amino-4H-chromene derivatives, demonstrating an environmentally friendly approach to preparing bioactive molecules (Dekamin et al., 2013).
Antimicrobial Applications
The antibacterial activity of 3-[3-(substituted phenyl)-1-phenyl-1H-pyrazol-5-yl]-2H-chromen-2-one derivatives has been explored, indicating the potential for developing new antimicrobial agents (Aragade et al., 2012).
Photovoltaic and Electronic Applications
Research into donor-acceptor-acceptor-based non-fullerene acceptors incorporating terminal chromen-2-one functionality for bulk-heterojunction devices suggests applications in organic solar cells, demonstrating the versatility of this chemical framework in materials science (Rao et al., 2017).
Properties
IUPAC Name |
(2-oxo-3-phenylchromen-7-yl) propanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14O4/c1-2-17(19)21-14-9-8-13-10-15(12-6-4-3-5-7-12)18(20)22-16(13)11-14/h3-11H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVHZPPKFXUYCRN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)OC1=CC2=C(C=C1)C=C(C(=O)O2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.